Cas no 84-47-9 (2-Tert-Butylanthraquinone)

Tert butyl anthraquinone, also known as 2-tert-butylanthraquinone, is known in English as 2-tert-butylanthraquinone. Its molecular formula is c18h16o2, molecular weight is 264.3184, CAS registration number is 84-47-9, and it is light yellow crystal. It is mainly used as a working carrier for the preparation of hydrogen peroxide from anthraquinone< Br>

2-Tert-Butylanthraquinone structure

Product Name:2-Tert-Butylanthraquinone

CAS No:84-47-9

Molecular Formula:C₁₈H₁₆O₂

Molecular Weight:264.318445205688

MDL:MFCD00001232

CID:34312

PubChem ID:24846658

2-Tert-Butylanthraquinone Properties

Names and Identifiers

- 2-tert-Butylanthraquinone
- Butylanthraquinone
- 2-(1,1-dimethylethyl)-10-anthracenedione
- 2-tert-Butyl-9,10-anthraquinone
- 2-tert-Butylanthra-9,10-quinone
- 9,10-Anthracenedione, 2-(1,1-dimethylethyl)-
- beta-tert-Butylanthraquinone
- 2-T-BUTYLANTHRAQUINONE
- 2-(tert)-Butylanthraquinone
- 2-tert-butylanthracene-9,10-dione
- 1,2-Bis(3-aMinopropylaMino)ethane
- Anthraquinone, 2-tert-butyl-
- .beta.-tert-Butylanthraquinone
- MLS000418531
- YTPSFXZMJKMUJE-UHFFFAOYSA-N
- SMR000265034
- NSC30548
- 2-tert-butyl anthraquinone
- Anthraquinone, 2-tert-
- 2-(tert-butyl)anthracene-9,10-dione
- 9, 2-(1,1-dimethylethyl)-
- NSC-30548
- 2-tert-Butylanthraquinone, 98%
- 2-tert-Butylanthra-9,10-quinone #
- EN300-7399929
- Anthraquinone, 2-tert-butyl
- SCHEMBL36613
- B0816
- EINECS 201-531-2
- 2-(1,1-Dimethylethyl)-9,10-anthracenedione
- W-104117
- 2-tert-butyl-9,10-dihydroanthracene-9,10-dione
- BDBM49627
- DTXSID3058903
- CHEMBL1525161
- cid_66532
- NCGC00246012-01
- D86076
- A840805
- MFCD00001232
- 2-tert-butylanthraquinon
- 84-47-9
- Z56771666
- AS-62190
- FT-0613425
- HMS2592A20
- AKOS001017450
- EU-0033206
- LS-20327
- NCI60_002583
- MLS-0203661.0002
- NSC 30548
- 6D4HUF2LSS
- 2-(1,1-Dimethylethyl)-9,10-anthracenedione (ACI)
- Anthraquinone, 2-tert-butyl- (6CI, 7CI, 8CI)
- β-tert-Butylanthraquinone
- DB-056792
- NS00038519
- DTXCID7048378
- SY049316
- +Expand
- MDL： MFCD00001232
- InChIKey： YTPSFXZMJKMUJE-UHFFFAOYSA-N
- Inchi： 1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3
- SMILES： O=C1C2C(=CC(C(C)(C)C)=CC=2)C(=O)C2C1=CC=CC=2

Computed Properties

Exact Mass: 264.11500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 264.115
Heavy Atom Count: 20
Complexity: 418
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 34.1

Experimental Properties

LogP: 3.75950
PSA: 34.14000
Refractive Index: 1.5200 (estimate)
Boiling Point: 367.55°C (rough estimate)
Melting Point: 101.0 to 104.0 deg-C
Flash Point: 421.2 °C at 760 mmHg
Color/Form: Light yellow crystalline powder. It has photosensitivity.
Solubility: Soluble in ethanol and acetone, insoluble in water.
Density: 1.0897 (rough estimate)

2-Tert-Butylanthraquinone Security Information

Symbol: GHS09
RTECS：CB0487500
WGK Germany：3
Safety Instruction： S24/25
Risk Phrases：R36/37/38
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H410
Warning Statement： P273-P391-P501
Prompt：warning
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：III
Risk Phrases： 36/37/38
TSCA：Yes
HazardClass：9

2-Tert-Butylanthraquinone Customs Data

HS CODE：2914690090
Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Tert-Butylanthraquinone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0033WL-1g	2-(tert-Butyl)anthracene-9,10-dione	84-47-9	95%	1g	$28.00	2024-04-21
A2B Chem LLC	AB44229-1g	2-tert-Butylanthraquinone	84-47-9	95%	1g	$12.00	2024-04-19
Aaron	AR00344X-5g	2-(tert-Butyl)anthracene-9,10-dione	84-47-9	98%	5g	$7.00
abcr	AB132011-25 g	2-tert-Butylanthraquinone, 95%; .	84-47-9	95%	25g	€64.30	2023-06-24
Alichem	A229000283-1000g	2-(tert-Butyl)anthracene-9,10-dione	84-47-9	95%	1000g	$385.22	2023-08-31
Chemenu	CM279577-1000g	2-(tert-Butyl)anthracene-9,10-dione	84-47-9	95%	1000g	$350
Enamine	EN300-7399929-0.05g	2-tert-butyl-9,10-dihydroanthracene-9,10-dione	84-47-9	95%	0.05g	$19.0
eNovation Chemicals LLC	K78229-25g	2-Tert-Butylanthraquinone	84-47-9	97%	25g	$180	2022-04-05
TRC	B810400-500mg	2-Tert-Butylanthraquinone	84-47-9		500mg	$ 64.00	2023-04-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B23633-25g	2-tert-Butylanthraquinone, 95%	84-47-9	95%	25g	￥288.00	2023-06-02

2-Tert-Butylanthraquinone Synthesis

Synthetic Circuit 1

18801-00-8

84-47-9

Reaction Conditions

1.1 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Catalysts: Iodobenzene , Ferrate(4-), chloro[[4,4′,4′′,4′′′-(21H,23H-porphine-5,10,15,20-tetrayl-κN21,κN2… Solvents: Acetonitrile , Water ; 3 h, rt

Reference

Metalloporphyrin/Iodine(III)-Cocatalyzed Oxygenation of Aromatic Hydrocarbons

Yoshimura, Akira; et al, Advanced Synthesis & Catalysis, 2010, 352(9), 1455-1460

Synthetic Circuit 2

18801-00-8

84-47-9

Reaction Conditions

1.1 Reagents: Iodosylbenzene Catalysts: Ferrate(2-), μ-oxobis[2,9,16,23-tetrakis(1,1-dimethylethyl)-29H,31H-phthalocyani… Solvents: Dichloromethane ; 24 h, rt

Reference

Transition metal-mediated oxidations utilizing monomeric iodosyl- and iodylarene species

Yusubov, Mekhman S.; et al, Tetrahedron, 2010, 66(31), 5745-5752

Synthetic Circuit 3

31592-26-4

84-47-9

Reaction Conditions

1.1 Reagents: Sulfuric acid

Reference

Synthesis of tert-butylanthraquinones

Pozdnyakovich, Yu. V.; et al, Zhurnal Organicheskoi Khimii, 1986, 22(3), 595-601

Synthetic Circuit 4

98-06-6

85-44-9

84-47-9

Reaction Conditions

1.1 Reagents: Aluminum chloride , Sulfuric acid Solvents: Water ; 32 min, 95 - 110 °C

Reference

Facile, efficient and one-pot synthesis of anthraquinone derivatives catalyzed by AlCl3/H2SO4 under heterogeneous and mild conditions

Hossei, Naeimi; et al, Cuihua Xuebao, 2008, 29(1), 86-90

Synthetic Circuit 5

98-06-6

85-44-9

84-47-9

Reaction Conditions

1.1 Catalysts: Methanesulfonic acid , Aluminum chloride ; 37 min, 95 - 100 °C

Reference

Rapid, efficient and one pot synthesis of anthraquinone derivatives catalyzed by Lewis acid/methanesulfonic acid under heterogeneous conditions

Naeimi, Hossein; et al, Dyes and Pigments, 2009, 81(3), 259-263

Synthetic Circuit 6

146-81-6

84-47-9

Reaction Conditions

1.1 40 min, 573 K; 573 K → rt

Reference

Green synthesis of 2-tert-butylanthraquinone by dehydration of 2-(4-tert-butylbenzoyl)benzoic acid over Y zeolites

Liu, Min; et al, Preprints - American Chemical Society, 2008, 53(1), 225-226

Synthetic Circuit 7

54160-73-5

917-92-0

84-47-9

Reaction Conditions

1.1 Catalysts: Chloro[(1,2,5,6-η)-1,5-cyclooctadiene][(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-c… Solvents: 1,2-Dichloroethane ; 6 h, rt

Reference

Ru(II)-catalyzed [2+2+2] cycloaddition of 1,2-bis(propiolyl)benzenes with monoalkynes leading to substituted anthraquinones

Yamamoto, Yoshihiko; et al, Chemical Communications (Cambridge, 2003, (11), 1290-1291

Synthetic Circuit 8

62262-26-4

84-47-9

Reaction Conditions

1.1 Reagents: Nitric acid Solvents: Water ; 6.5 h, reflux
2.1 Reagents: Sulfuric acid

Reference

Synthesis of tert-butylanthraquinones

Pozdnyakovich, Yu. V.; et al, Zhurnal Organicheskoi Khimii, 1986, 22(3), 595-601

Synthetic Circuit 9

146-81-6

71-43-2

84-47-9

412300-88-0

Reaction Conditions

1.1 Reagents: 1-Carboxy-4-hydroxy-α-oxo-2,5-cyclohexadiene-1-propanoic acid Solvents: Benzene

Reference

The polymerization of o-(p-toluyl)benzoic acid

Ross, Sidney D.; et al, Journal of the American Chemical Society, 1955, 77, 3020-3

Synthetic Circuit 10

18801-00-8

84-47-9

1240519-80-5

1240519-79-2

Reaction Conditions

1.1 Reagents: Iodine(2+), bis[(hydroxy-κO)phenyliodoniumato]phenyl-, sulfate (1:2) Catalysts: Bis(methanol)-μ-oxobis[C,C,C-tris(1,1-dimethylethyl)-29H,31H-tribenzo[b,g,l]pyri… Solvents: Methanol ; 0.5 h, 25 °C

Reference

Binuclear iron(III) phthalocyanine(μ-oxo-dimer)-catalyzed oxygenation of aromatic hydrocarbons with iodosylbenzene sulfate and iodosylbenzene as the oxidants

Neu, Heather M.; et al, Advanced Synthesis & Catalysis, 2009, 351(18), 3168-3174

2-Tert-Butylanthraquinone Raw materials

2-Tert-Butylanthraquinone Preparation Products

2-Tert-Butylanthraquinone Suppliers

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2-Tert-Butylanthraquinone Related Literature

1. 474. Chemistry of indanthrone. Part V. Tert.-butyl derivatives of indanthrone and flavanthrone. The mode of formation of flavanthrone in the alkali fusion of 2-aminoanthraquinone

William Bradley,Harry E. Nursten J. Chem. Soc. 1951 2170
2. Highly efficient non-doped deep-blue organic light-emitting diodes based on anthracene derivatives

Cai-Jun Zheng,Wei-Ming Zhao,Zhi-Qiang Wang,Da Huang,Jun Ye,Xue-Mei Ou,Xiao-Hong Zhang,Chun-Sing Lee,Shuit-Tong Lee J. Mater. Chem. 2010 20 1560
3. Photochemical strategies for C–N bond formation via metal catalyst-free (hetero) aryl C(sp2)–H functionalization

Qing-Qing Kang,Wenfeng Wu,Qiang Li,Wen-Ting Wei Green Chem. 2020 22 3060
4. Recent advances in radical-based C–N bond formation via photo-/electrochemistry

Yating Zhao,Wujiong Xia Chem. Soc. Rev. 2018 47 2591
5. Recent progress in organophotoredox reaction

Qiping Liu,Congde Huo,Ying Fu,Zhengyin Du Org. Biomol. Chem. 2022 20 6721
6. Visible light promoted cross-dehydrogenative coupling: a decade update

Avik Kumar Bagdi,Matiur Rahman,Dhananjay Bhattacherjee,Grigory V. Zyryanov,Sumit Ghosh,Oleg N. Chupakhin,Alakananda Hajra Green Chem. 2020 22 6632
7. Liquid phase oxidation chemistry in continuous-flow microreactors

Hannes P. L. Gemoets,Yuanhai Su,Minjing Shang,Volker Hessel,Rafael Luque,Timothy No?l Chem. Soc. Rev. 2016 45 83
8. 331. Anthraquinone series. Part II. Nitro- and amino-2-tert.-butyl- and -n-butyl-anthraquinones, and derived blue acid dyes

R. J. Moualim,A. T. Peters J. Chem. Soc. 1948 1627
9. New frontiers in the transition-metal-free synthesis of heterocycles from alkynoates: an overview and current status

Imtiaz Khan,Sumera Zaib,Aliya Ibrar Org. Chem. Front. 2020 7 3734
10. Peroxo- and oxovanadium(iv) complexes with tridentate N-heterocycle ligands: synthesis, structure, and catalytic performance

Xi Tong Ma,Na Xing,Zhi Dan Yan,Xiao Xi Zhang,Qiong Wu,Yong Heng Xing New J. Chem. 2015 39 1067

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Purity:99.9%

Quantity:200kg

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(CAS:84-47-9)2-Tert-Butylanthraquinone

Purity:99%

Quantity:500g

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Cas no 84-47-9 (2-Tert-Butylanthraquinone)

2-Tert-Butylanthraquinone Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Tert-Butylanthraquinone Security Information

2-Tert-Butylanthraquinone Customs Data

China Customs Code:

Overview:

Summary:

2-Tert-Butylanthraquinone Price

2-Tert-Butylanthraquinone Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

2-Tert-Butylanthraquinone Raw materials

2-Tert-Butylanthraquinone Preparation Products

2-Tert-Butylanthraquinone Suppliers

2-Tert-Butylanthraquinone Related Literature

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